Cas no 887580-16-7 (Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate)

Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate structure
887580-16-7 structure
Product Name:Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate
CAS No:887580-16-7
MF:C12H9ClN2O2
MW:248.665061712265
CID:2858869
Update Time:2023-08-10

Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-chloro-2-phenylpyrimidine-5-carboxylate
    • Methyl 4-chloro-2-phenylpyrimidine-5-carboxylate
    • Inchi: 1S/C12H9ClN2O2/c1-17-12(16)9-7-14-11(15-10(9)13)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: CFHSQIFEGKNHQK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.1

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